(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone

• IUPAC Name: [4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-[2-(2-methoxyethoxy)pyridin-4-yl]methanone
• InChI: InChI=1S/C20H22N4O3S/c1-26-12-13-27-18-14-15(6-7-21-18)20(25)24-10-8-23(9-11-24)19-16-4-2-3-5-17(16)28-22-19/h2-7,14H,8-13H2,1H3
• InChI Key: HSCZYDMBJKODKO-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)N2CCN(CC2)C3=NSC4=CC=CC=C43
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol
• CAS No.: 2034276-33-8

Description

(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone is a useful research compound. Its molecular formula is C20H22N4O3S and its molecular weight is 398.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed novel compounds with structural similarities, focusing on their synthesis and antimicrobial activities. For example, Patel et al. (2011) outlined the synthesis of 2-[N-(substituted benzothiazolyl)amino]pyridine derivatives and evaluated their antimicrobial activities, showcasing the potential of similar compounds in drug development (Patel, Agravat, & Shaikh, 2011). Similarly, Prasad et al. (2018) synthesized a novel heterocycle evaluated for antiproliferative activity and structurally characterized using various spectroscopic methods, demonstrating the importance of structural analysis in understanding compound behavior (Prasad et al., 2018).

Antimicrobial and Antiproliferative Activities

The antimicrobial and antiproliferative activities of compounds similar to "(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone" have been a significant focus. Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives and tested their antimicrobial activities, highlighting the potential of such compounds in treating infections (Bektaş et al., 2007). This research path is critical for discovering new therapeutic agents against resistant microbial strains.

Theoretical and Computational Studies

Some studies have also employed theoretical and computational approaches to understand the properties and reactivities of these compounds better. For instance, Sanad et al. (2021) conducted DFT, MM2, and MMFF94 studies on novel bis(pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidine) derivatives, providing insights into the regioselectivity of their synthesis processes (Sanad et al., 2021). This approach is instrumental in rational drug design, allowing for the optimization of compound synthesis and functionality.